Cas no 67362-99-6 (3-Benzothiazol-2-yl-benzonitrile)
67362-99-6 structure
Product Name:3-Benzothiazol-2-yl-benzonitrile
CAS No:67362-99-6
MF:C14H8N2S
MW:236.291721343994
CID:965894
PubChem ID:14813269
Update Time:2025-04-19
3-Benzothiazol-2-yl-benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Benzothiazol-2-yl-benzonitrile
- 3-(1,3-benzothiazol-2-yl)benzonitrile
- 2-(3-cyanophenyl)benzothiazole
- 2-<3-Cyan-phenyl>-benzothiazol
- Benzonitrile,3-(2-benzothiazolyl)
- AKOS005062590
- 67362-99-6
- SCHEMBL25566952
- DTXSID40564313
- HS-5968
- 3-(Benzo[d]thiazol-2-yl)benzonitrile
-
- Inchi: 1S/C14H8N2S/c15-9-10-4-3-5-11(8-10)14-16-12-6-1-2-7-13(12)17-14/h1-8H
- InChI Key: TVVTWDUBURSZHJ-UHFFFAOYSA-N
- SMILES: S1C(C2C=CC=C(C#N)C=2)=NC2C=CC=CC1=2
Computed Properties
- Exact Mass: 236.04100
- Monoisotopic Mass: 236.04081944g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 64.9Ų
Experimental Properties
- PSA: 64.92000
- LogP: 3.83498
3-Benzothiazol-2-yl-benzonitrile Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
67362-99-6 (3-Benzothiazol-2-yl-benzonitrile) Related Products
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- 883-93-2(2-Phenylbenzothiazole)
- 17930-02-8(2-(4-Cyanophenyl)benzothiazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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